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Compound of Interest

Compound Name: Alkyne-PEG2-iodide

Cat. No.: B15623237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Alkyne-
PEG2-iodide, a bifunctional crosslinker increasingly utilized in bioconjugation, click chemistry,

and the development of antibody-drug conjugates (ADCs).[1][2][3] Given the absence of a

specific, comprehensive Material Safety Data Sheet (MSDS) for this compound, this document

synthesizes available data and outlines best practices based on the reactivity of its constituent

functional groups—an alkyne and a potent alkylating agent, alkyl iodide.[4][5]

Chemical and Physical Properties
Alkyne-PEG2-iodide is a colorless to yellow oil soluble in water and polar organic solvents.[1]

[4] Its bifunctional nature, combining a terminal alkyne for click chemistry reactions and a highly

reactive iodide group, makes it a versatile tool in targeted drug delivery and molecular biology.

[3][4][5] Alkyl iodides are recognized as powerful alkylating agents that can react with various

nucleophiles.[4][5]
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Property Value Source

CAS Number 1234387-33-7 [4]

Molecular Formula C7H11IO2 [1][4]

Molecular Weight 254.07 g/mol [1][4]

Appearance Colorless to yellow oil [1][4]

Solubility
Soluble in water and polar

organic solvents
[1][4]

Storage Conditions
-20°C in the dark for up to 24

months
[1][4]

Transportation
Room temperature for up to 3

weeks
[1][4]

Hazard Identification and Safety Precautions
Due to its reactive nature as an alkylating agent, Alkyne-PEG2-iodide should be handled with

caution. Alkylating agents are known to be potentially harmful and can react with biological

macromolecules. Therefore, it is crucial to minimize exposure.

General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Avoid inhalation of any mists or vapors.[8]

Prevent contact with skin and eyes.[7]

Do not ingest.[7]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses with side-shields or chemical safety goggles conforming

to EN166 (EU) or OSHA's 29 CFR 1910.133 standards.[6][8]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile rubber) and inspect

them before use.[8] Employ proper glove removal technique to avoid skin contact.[8]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin exposure.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6][7]

First Aid Measures
In the event of exposure, follow these first-aid guidelines:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[6] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Storage and Stability
Proper storage is crucial to maintain the integrity of Alkyne-PEG2-iodide and ensure safety.

Long-term Storage: Store at -20°C in a tightly sealed container, protected from light.[1][4][8]

Short-term Storage/Transportation: The compound is stable at room temperature for up to

three weeks.[1][4]

Incompatibilities: Avoid strong oxidizing agents.[6]
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Accidental Release and Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 2.

Contain the spill using an inert absorbent material.[8]

Collect the absorbed material into a suitable, closed container for disposal.[8]

Do not allow the material to enter drains or waterways.[8]

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a recommended workflow for the safe handling of Alkyne-
PEG2-iodide in a laboratory setting.

Receiving and Storage Experiment Preparation Experimental Use Cleanup and Disposal

Receive Shipment Inspect Container for Damage Store at -20°C in Dark Retrieve from Storage Equilibrate to Room Temp Work in Fume Hood Don Appropriate PPE Weigh/Measure Aliquot Dissolve in Appropriate Solvent Perform Reaction Quench Reaction (if applicable) Clean Glassware Dispose of Waste Properly Return Unused Reagent to Storage

Click to download full resolution via product page

Caption: Safe handling workflow for Alkyne-PEG2-iodide.

Example Experimental Protocol: Bioconjugation
This protocol provides a general framework for using Alkyne-PEG2-iodide in a bioconjugation

reaction, with an emphasis on safety at each step.
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Preparation:

Retrieve the Alkyne-PEG2-iodide from -20°C storage and allow it to equilibrate to room

temperature before opening to prevent condensation.

Don all required PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Perform all subsequent steps in a certified chemical fume hood.

Reaction Setup:

Prepare a stock solution of Alkyne-PEG2-iodide in an appropriate anhydrous solvent

(e.g., DMF or DMSO).

In a reaction vessel, dissolve the substrate to be modified (e.g., a protein or other

biomolecule) in a suitable buffer.

Add the Alkyne-PEG2-iodide stock solution to the reaction mixture dropwise while

stirring.

Reaction and Monitoring:

Allow the reaction to proceed, typically at room temperature or 37°C, for a specified time.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., LC-

MS or SDS-PAGE).

Work-up and Purification:

Once the reaction is complete, quench any unreacted Alkyne-PEG2-iodide if necessary.

Purify the resulting conjugate using a suitable method, such as dialysis, size-exclusion

chromatography, or affinity chromatography, to remove excess reagents.

Waste Disposal:

Dispose of all waste, including solvents and unused reagents, according to institutional

and local environmental regulations. Contaminated materials should be treated as
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hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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